2-Pyridinesulfonic acid,2,3-dihydro-7-iodo-5-methoxy-1-oxo-1h-isoindol-4-yl ester

• Molecular Formula: C14H11IN2O5S
• Molecular Weight: 446.22 g/mol
• IUPAC Name: (7-iodo-5-methoxy-1-oxo-2,3-dihydroisoindol-4-yl) pyridine-2-sulfonate
• InChI: InChI=1S/C14H11IN2O5S/c1-21-10-6-9(15)12-8(7-17-14(12)18)13(10)22-23(19,20)11-4-2-3-5-16-11/h2-6H,7H2,1H3,(H,17,18)
• InChI Key: ZQFYXDJOFYVXHE-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C2C(=C1OS(=O)(=O)C3=CC=CC=N3)CNC2=O)I

Description

2-Pyridinesulfonic acid,2,3-dihydro-7-iodo-5-methoxy-1-oxo-1h-isoindol-4-yl ester is a useful research compound. Its molecular formula is C14H11IN2O5S and its molecular weight is 446.22 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

4-Hydroxy-5-methoxy-7-iodoisoindolinone (0.465 g, 1.52 mmol) was dissolved in acetonitrile (10.0 mL), and the solution was added with triethylamine (0.850 mL, 6.09 mmol) and 2-pyridinesulfonyl chloride hydrochloride (0.488 g, 2.28 mmol), followed by stirring at room temperature for 5 hours. The reaction mixture was added with water (8.0 mL) and stirred at room temperature for 30 minutes. The precipitated crystal was collected by filtration to obtain 4-(2-pyridinesulfonyloxy)-5-methoxy-7-iodoisoindolinone (0.468 g, yield 69%).